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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Fluoro-2-nitroaniline. It includes

detailed operational and disposal plans to ensure safe laboratory practices.

Chemical Identifier:

Name: 4-Fluoro-2-nitroaniline

CAS Number: 364-78-3

Molecular Formula: C₆H₅FN₂O₂

Molecular Weight: 156.11 g/mol

Hazard Identification and Classification
4-Fluoro-2-nitroaniline is a hazardous substance that requires careful handling. The primary

hazards are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Irritation Category 2 H315: Causes skin irritation[1]

Eye Irritation Category 2
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[1]

Hazard Pictogram:

GHS07 (Exclamation Mark)[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[2] A face shield may

be required for splash hazards.

Protects against dust particles

and splashes that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use.[3][4] Follow proper

glove removal technique.

Prevents skin contact, as the

substance is harmful and

causes skin irritation.

Body Protection

Laboratory coat. For larger

quantities or risk of significant

exposure, a chemical-resistant

apron or suit is recommended.

Protects skin from accidental

contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher for handling

solids.[5] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator with appropriate

cartridges should be used.[3]

Minimizes inhalation of harmful

dust particles that can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure
All operations should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[6]

1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are readily accessible.[6]

Confirm all necessary PPE is available and in good condition.
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Have spill control materials (e.g., absorbent pads, sand) available.

2. Weighing and Transfer:

Handle as a solid to avoid generating dust.

Use a spatula for transfers.

If dissolving, add the solid slowly to the solvent.

3. Reaction and Use:

Keep containers tightly closed when not in use.[3][4]

Avoid contact with incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[7]

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][3]

Decontaminate all equipment and the work surface.

Remove and dispose of contaminated PPE in designated waste containers.

Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid creating dust.

Carefully sweep up the spilled solid and place it into a suitable, labeled container for

disposal.[2][6]

Clean the spill area with a suitable solvent and then wash with soap and water.
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Prevent the spilled material from entering drains.[2][4]

First Aid Measures:

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

Disposal Plan
All waste containing 4-Fluoro-2-nitroaniline must be treated as hazardous waste.

1. Waste Collection:

Collect waste material in a clearly labeled, sealed, and appropriate container.

Do not mix with other incompatible wastes.

2. Disposal Method:

Dispose of the waste through a licensed chemical waste disposal company.
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The material can be disposed of by controlled incineration with flue gas scrubbing.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.

3. Contaminated Packaging:

Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning if

possible.

Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary

landfill, or incinerate if combustible.[3]

Workflow for Handling 4-Fluoro-2-nitroaniline
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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